2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide

• Molecular Formula: C20H21ClN4O5S
• Molecular Weight: 464.9 g/mol
• IUPAC Name: N-[(E)-[4-(2-amino-2-oxoethoxy)phenyl]methylideneamino]-1-(4-chlorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21ClN4O5S/c21-15-5-9-17(10-6-15)31(28,29)25-11-1-2-18(25)20(27)24-23-12-14-3-7-16(8-4-14)30-13-19(22)26/h3-10,12,18H,1-2,11,13H2,(H2,22,26)(H,24,27)/b23-12+
• InChI Key: TZPRSIIPVDQEPD-FSJBWODESA-N
• Isomeric SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)N/N=C/C3=CC=C(C=C3)OCC(=O)N
• SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NN=CC3=CC=C(C=C3)OCC(=O)N

Description

2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. This compound is synthesized through a complex process and has been the subject of extensive research to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide involves the inhibition of several key enzymes involved in cancer cell growth and survival. It has been found to inhibit the activity of protein kinase B, which is involved in the regulation of cell growth and survival. It also inhibits the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide has been found to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits angiogenesis by inhibiting the activity of vascular endothelial growth factor (VEGF).

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide is its potential application in cancer treatment. However, one of the limitations of this compound is its complex synthesis process, which makes it difficult to produce in large quantities.

Future Directions

There are several future directions for the research on 2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide. One of the directions is to explore its potential application in other fields such as agriculture and environmental science. Another direction is to develop more efficient synthesis methods to produce this compound in larger quantities. Additionally, further studies are needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide involves several steps. The starting material for the synthesis is 4-chlorophenylsulfonyl chloride, which is reacted with 2-pyrrolidinone to form the intermediate product. This intermediate is then reacted with 4-(2-hydroxyethoxy)aniline to form the final product.

Scientific Research Applications

2-{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetamide has been extensively studied for its potential application in various fields. In the field of medicine, this compound has shown promising results in the treatment of cancer. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.